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Compound of Interest

Compound Name:
S-(1-Hydroxy-2-methylpropan-2-

yl) methanesulfonothioate

Cat. No.: B3002987

Get Quote

Executive Summary
S-(1-Hydroxy-2-methylpropan-2-yl) methanesulfonothioate is a specialized functionalized

disulfide rebridging agent. Structurally, it combines a reactive methanethiosulfonate (MTS)

group with a sterically hindered, hydroxylated tert-butyl scaffold. In drug development, this

moiety is prized as a glutathione-cleavable linker; the gem-dimethyl steric bulk modulates the

kinetics of disulfide reduction in the cytosolic environment, tuning the release of cytotoxic

payloads.

This guide details the diagnostic Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS) signatures required to validate the identity and purity of this compound during synthesis

and quality control.

Chemical Identity & Structural Logic
The compound consists of a methanethiosulfonate group attached to a tert-butyl skeleton

where one methyl group has been oxidized to a primary alcohol.
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IUPAC Name: S-(1-hydroxy-2-methylpropan-2-yl) methanesulfonothioate[1][2]

Formula:

Molecular Weight: 184.27 g/mol

Key Functional Groups:

MTS Group (

): Highly electrophilic, reacts specifically with thiols.

Gem-dimethyl (

): Provides steric protection to the sulfur-sulfur bond.

Primary Alcohol (

): Handle for bioconjugation or further derivatization.

Structural Visualization
The following diagram illustrates the connectivity and the logical fragmentation points for mass

spectrometry.
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Caption: Structural connectivity of S-(1-Hydroxy-2-methylpropan-2-yl)
methanesulfonothioate highlighting functional domains.

Spectroscopic Data: NMR ( H, C)
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The NMR spectrum of this compound is distinct due to the high symmetry of the gem-dimethyl

group and the strong electron-withdrawing nature of the methanesulfonyl group.

Experimental Protocol: NMR Sample Preparation
Solvent: Chloroform-d (

) is standard. Use DMSO-

if resolution of the hydroxyl proton is required (prevents rapid exchange).

Concentration: 10–20 mg in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual solvent peak (

at 7.26 ppm).

Diagnostic H NMR Data (400 MHz, )
The proton spectrum is characterized by three distinct singlets.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

3.60 – 3.65 Singlet (s) 2H

Deshielded by

Oxygen; singlet

due to

quaternary

neighbor.

3.34 – 3.38 Singlet (s) 3H

Characteristic

MTS methyl;

highly diagnostic.

1.38 – 1.42 Singlet (s) 6H

Gem-dimethyl;

shielded but

shifted downfield

by Sulfur.

2.50 – 3.00 Broad (br s) 1H

Hydroxyl proton;

shift varies with

concentration/te

mp.

Interpretation Notes:

The MTS Singlet: The sharp singlet around 3.35 ppm is the fingerprint of the

methanethiosulfonate group. Any splitting here indicates impurities (e.g., methanesulfinic

acid).

Gem-Dimethyl: The integration of 6H at ~1.40 ppm confirms the tert-butyl-like skeleton.

Absence of Coupling: Excluding the OH proton, the molecule lacks vicinal protons, resulting

in a spectrum of clean singlets.

Diagnostic C NMR Data (100 MHz, )
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Chemical Shift (

, ppm)
Carbon Type Assignment

70.5 – 72.0
Secondary (

)
(Alcohol carbon)

54.0 – 56.0
Quaternary (

)
(Quaternary center)

50.5 – 51.5
Primary (

)
(MTS methyl)

24.0 – 26.0
Primary (

)
(Gem-dimethyls)

Spectroscopic Data: Mass Spectrometry
Mass spectrometry is essential for confirming the molecular weight and analyzing the

fragmentation stability of the disulfide-like bond.

Experimental Protocol: LC-MS
Ionization: Electrospray Ionization (ESI), Positive Mode.

Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

Column: C18 Reverse Phase (Polar-embedded columns recommended due to the hydroxyl

group).

Diagnostic Ions (ESI+)
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m/z Value Ion Species Interpretation

185.0 – 185.3
Protonated molecular ion (Low

intensity due to fragmentation).

202.0 – 202.3

Ammonium adduct (Common

in ammonium-buffered mobile

phases).

207.0 – 207.3
Sodium adduct (High intensity,

very stable).

223.0 – 223.3 Potassium adduct.

Fragmentation Pattern (MS/MS)
The molecule typically cleaves at the weak thiosulfonate ester bond.

Precursor: 185

Fragment A: m/z ~105

. Loss of methanesulfonyl group (

, 79 Da).

Fragment B: m/z ~79

.

Synthesis & Impurity Profiling
Understanding the synthesis aids in identifying spectral impurities. The compound is typically

synthesized by reacting 1-mercapto-2-methylpropan-2-ol (or its isomer) with

Methanethiosulfonyl chloride or S-Methyl methanethiosulfonate (MMTS).

Synthesis Workflow
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Starting Material:
1-Mercapto-2-methylpropan-2-ol

(or isomer)

Reaction:
Sulfenylation

(Thiol-Disulfide Exchange)

Reagent:
MMTS or MsCl

Product:
S-(1-Hydroxy-2-methylpropan-2-yl)

methanesulfonothioate

Common Impurity:
Disulfide Dimer

(R-S-S-R)

Oxidative Side Rxn

Click to download full resolution via product page

Caption: Synthetic pathway and potential oxidative dimerization impurity.

Common Spectral Impurities[3]
Disulfide Dimer: If the MTS reagent is old or the reaction is exposed to air, the thiol starting

material may dimerize.

NMR Signature: Loss of the 3.35 ppm (

) singlet. Shift of the gem-dimethyl peak.

MS Signature: Peak at

.

Hydrolysis Products: Methanesulfinic acid.

NMR Signature: New singlet near 2.6 – 2.8 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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